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cat. No.: B1306209

Compound Name:

An In-Depth Technical Guide to 1-Methyl-1H-
benzo[d]triazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-1H-benzol[d]triazole-5-carbaldehyde is a heterocyclic organic compound with the
chemical formula CsH7NsO. Its structure features a benzotriazole core, which is a bicyclic
system consisting of a benzene ring fused to a triazole ring, with a methyl group and a
carbaldehyde (aldehyde) group attached. This compound and its derivatives are of interest to
the scientific community, particularly in the fields of medicinal chemistry and materials science,
due to the diverse biological activities associated with the benzotriazole scaffold. This technical
guide provides a comprehensive overview of the known physical and chemical properties of 1-
methyl-1H-benzo[d]triazole-5-carbaldehyde, available synthesis methodologies, and an
exploration of its potential biological significance.

Core Physical and Chemical Properties

The fundamental physicochemical properties of 1-methyl-1H-benzo[d]triazole-5-carbaldehyde
are summarized in the table below. These properties are crucial for its handling,
characterization, and application in various experimental settings.
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Property Value Reference
CAS Number 499770-67-1 [1]12]
Molecular Formula CsH7Ns30 [1][2]
Molecular Weight 161.16 g/mol [11[2]
Melting Point 162 °C [1]

Boiling Point 354.1 + 15.0 °C (Predicted) [1]
Appearance Yellow to brown solid [1]

Purity Typically available at 297% [3]

Spectral Data

Detailed spectral analysis is essential for the unambiguous identification and characterization

of 1-methyl-1H-benzo[d]triazole-5-carbaldehyde. While experimental spectra for this specific

compound are not widely published, data for closely related structures such as 5-methyl-1H-

benzotriazole provide valuable insights into the expected spectral features.

Expected Spectroscopic Characteristics:

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the benzene ring, a singlet for the methyl group protons, and a singlet for the

aldehyde proton, typically in the range of 9-10 ppm.

e 13C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the

methyl carbon, and a characteristic downfield signal for the carbonyl carbon of the aldehyde

group (typically >180 ppm).

o FT-IR: The infrared spectrum is expected to show characteristic absorption bands for the

C=0 stretching of the aldehyde (around 1700 cm~1), C-H stretching of the aromatic ring and

methyl group, and C=C and C=N stretching vibrations of the benzotriazole ring system.

e Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding

to the molecular weight of the compound (161.16 g/mol ). Fragmentation patterns would
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likely involve the loss of the formyl group (CHO) and other characteristic cleavages of the

benzotriazole ring.

Synthesis and Reactivity
Synthesis Pathway

A plausible synthetic route to 1-methyl-1H-benzol[d]triazole-5-carbaldehyde involves a multi-
step process starting from a commercially available precursor.[1]

Reduction Oxidation

Methyl benzotriazole-5-carboxylate |—MeIYIAON | 1o\ ) 1 methyl-3H-benzotriazole-5-carboxylate |—ReUCION |1 \ethyi-1H-benzofdtriazol-5-ylymethanol 1-Methyl-1H-benzo[d]triazole-5-carbaldehyde

Click to download full resolution via product page
Caption: Proposed synthesis of 1-methyl-1H-benzo[d]triazole-5-carbaldehyde.
Experimental Protocol (General Outline):

o Methylation: Methyl benzotriazole-5-carboxylate is treated with a suitable methylating agent,
such as dimethyl sulfate or methyl iodide, in the presence of a base to introduce the methyl
group onto one of the nitrogen atoms of the triazole ring.

e Reduction: The resulting ester, methyl 1-methyl-3H-benzotriazole-5-carboxylate, is then
reduced to the corresponding alcohol, (1-methyl-1H-benzo[d]triazol-5-yl)methanol. This can
be achieved using a reducing agent like lithium aluminum hydride (LiAlH4) in an appropriate
solvent such as tetrahydrofuran (THF).

» Oxidation: The final step involves the oxidation of the primary alcohol to the aldehyde. This
transformation can be carried out using various oxidizing agents, for instance, pyridinium
chlorochromate (PCC) or a Swern oxidation.

Reactivity

The chemical reactivity of 1-methyl-1H-benzol[d]triazole-5-carbaldehyde is primarily dictated by
the aldehyde functional group. It is expected to undergo typical aldehyde reactions, including:

o Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid.
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e Reduction: The aldehyde can be reduced to the primary alcohol.

» Nucleophilic Addition: The carbonyl carbon is susceptible to attack by nucleophiles, leading
to the formation of cyanohydrins, acetals, and imines.

o Condensation Reactions: It can participate in condensation reactions such as the Wittig
reaction or aldol condensation.

Biological and Pharmacological Context

The benzotriazole scaffold is a prominent feature in a variety of biologically active compounds.
[4] Derivatives of benzotriazole have been reported to exhibit a wide range of pharmacological
activities, including antimicrobial, antiviral, and anticancer properties.[4][5]

While specific biological studies on 1-methyl-1H-benzo[d]triazole-5-carbaldehyde are limited in
the publicly available literature, its structural similarity to other bioactive benzotriazoles
suggests it could be a valuable intermediate for the synthesis of novel therapeutic agents. The
aldehyde group provides a convenient handle for further chemical modifications to generate a
library of derivatives for biological screening.

(Benzotriazole Scaffold)

Diverse Biological Activities

Click to download full resolution via product page

Caption: Biological relevance of the benzotriazole core structure.

Conclusion
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1-Methyl-1H-benzo[d]triazole-5-carbaldehyde is a compound with potential applications in
medicinal chemistry and drug discovery. This guide has summarized its key physical and
chemical properties and outlined a likely synthetic pathway. The lack of extensive experimental
data, particularly regarding its biological activity and reactivity, highlights the need for further
research into this molecule. The information provided herein serves as a foundational resource
for scientists and researchers interested in exploring the potential of this and related
benzotriazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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